Val-Cit-amide-Cbz-N(Me)-Maytansine

• Molecular Formula: C55H78ClN9O15
• Molecular Weight: 1140.7 g/mol
• InChI: InChI=1S/C55H78ClN9O15/c1-30(2)46(57)49(69)61-37(15-13-22-59-51(58)71)48(68)60-36-19-17-34(18-20-36)29-77-53(73)63(7)23-21-43(66)64(8)33(5)50(70)79-42-27-44(67)65(9)38-25-35(26-39(75-10)45(38)56)24-31(3)14-12-16-41(76-11)55(74)28-40(78-52(72)62-55)32(4)47-54(42,6)80-47/h12,14,16-20,25-26,30,32-33,37,40-42,46-47,74H,13,15,21-24,27-29,57H2,1-11H3,(H,60,68)(H,61,69)(H,62,72)(H3,58,59,71)/b16-12+,31-14+/t32-,33+,37+,40+,41-,42+,46+,47+,54+,55+/m1/s1
• InChIKey: WHRVZTYLCHEVBV-HIIFFYOTSA-N

Val-Cit-amide-Cbz-N(Me)-Maytansine: Baseline Specifications

Val-Cit-amide-Cbz-N(Me)-Maytansine (CAS: 1628543-59-8) is a specialized antibody-drug conjugate (ADC) linker-payload intermediate. It is a bifunctional construct that integrates a cathepsin B-cleavable Valine-Citrulline (Val-Cit) dipeptide linker with a highly cytotoxic maytansinoid payload. The molecule is specifically engineered for conjugation to antibodies or bispecific antigen-binding molecules that target the hepatocyte growth factor receptor c-Met (MET) . Its design allows for targeted intracellular drug release, making it a critical component for research and development of next-generation c-Met-targeted cancer therapeutics [1].

High-purity intermediate supports reproducible ADC DAR control

Protease-cleavable Val-Cit linker designed for intracellular payload release studies

Pre-validated multi-vehicle formulation protocols enable rapid in vivo research transition

• [1] TargetMol. (n.d.). Val-Cit-amide-Cbz-N(Me)-Maytansine. Cat. No.: T80885. View Source

Val-Cit-amide-Cbz-N(Me)-Maytansine Substitution Risks

Substituting Val-Cit-amide-Cbz-N(Me)-Maytansine with generic maytansinoid linker-payloads like SMCC-DM1 or SPDB-DM4 is not scientifically sound due to fundamental differences in linker chemistry, drug release mechanism, and the resulting therapeutic window. Val-Cit-based linkers provide a distinct, enzyme-triggered release mechanism in the lysosome via cathepsin B, which is absent in non-cleavable thioether-linked constructs like SMCC-DM1 [1]. This difference directly impacts the catabolite profile and can influence efficacy and bystander killing effects. Furthermore, the specific maytansinoid analog (N(Me)-Maytansine) may exhibit different intrinsic potency and metabolic stability compared to DM1 or DM4, as demonstrated by the variable activity of S-methyl-DM1 and S-methyl-DM4 metabolites [2]. The quantitative evidence below substantiates why this specific linker-payload architecture is a non-interchangeable reagent for developing c-Met-targeted ADCs with optimized pharmacodynamic properties.

Val-Cit-amide-Cbz-N(Me)-Maytansine

SMCC-DM1 / SPDB-DM4

Linker chemistry: protease-cleavable vs. thioether or disulfide — may alter intracellular release kinetics

Released metabolite identity and activity profile differ; cannot assume equivalent cell-model response

Payload release mechanism and bystander-killing context may not transfer across linker types

• [1] Jabbour, E., & O'Brien, S. (2017). The evolution of antibody-drug conjugates in hematologic malignancies. Drug Design, Development and Therapy, 11, 2265–2279. Table 2. View Source
• [2] Erickson, H. K., Wilhelm, S. D., Widdison, W. C., Leece, B., Sun, X., Kovtun, Y., Singh, R., & Chari, R. V. J. (2008). Evaluation of the cytotoxic potencies of the major maytansinoid metabolites of antibody maytansinoid conjugates detected in vitro and in preclinical mouse models. Cancer Research, 68(9_Supplement), 2150. View Source

Differentiation Evidence: Val-Cit-amide-Cbz-N(Me)-Maytansine vs. Comparators

Purity Advantage Over Generic Maytansinoid Constructs

Val-Cit-amide-Cbz-N(Me)-Maytansine utilizes the Val-Cit dipeptide linker, which is specifically cleaved by the lysosomal protease cathepsin B. This contrasts directly with ADCs employing non-cleavable linkers, such as the thioether linker in ado-trastuzumab emtansine (T-DM1) [1]. The use of a cathepsin B-cleavable Val-Cit linker is a cornerstone of several FDA-approved ADCs and enables a well-characterized, intracellular drug release mechanism [2]. While quantitative release kinetics for this specific construct are not publicly available, the general mechanism is that Val-Cit linkers are designed for efficient and complete payload liberation inside target cells, which is not possible with non-cleavable linkers that require complete lysosomal degradation of the antibody for payload release [2].

Purity Specification

Data to verify

97.92% vs. 95% (industry typical)

~58% lower impurity burden supports ADC homogeneity and DAR consistency review

Vendor-reported purity; inter-laboratory validation not available

Evidence Dimension	Mechanism of Payload Release
Target Compound Data	Enzymatic cleavage by lysosomal cathepsin B
Comparator Or Baseline	Non-cleavable thioether linker (e.g., in T-DM1)
Quantified Difference	Qualitative difference in release mechanism, not a quantitative metric.
Conditions	Intracellular lysosomal environment of target cells

Why This Matters

Predictable, enzyme-mediated payload release is critical for optimizing the therapeutic window and may contribute to a more favorable bystander killing effect compared to non-cleavable constructs.

• [1] Jabbour, E., & O'Brien, S. (2017). The evolution of antibody-drug conjugates in hematologic malignancies. Drug Design, Development and Therapy, 11, 2265–2279. Table 2. View Source
• [2] Ford, J. D., et al. (2025). Drug-linker constructs bearing unique dual-mechanism tubulin binding payloads tethered through cleavable and non-cleavable linkers. Tetrahedron, 171, 134350. View Source

Ambient Shipping Stability vs. Frozen-Only Maytansinoid ADCs

The maytansinoid class of payloads, including the specific analog in this compound, are known for their exceptional in vitro potency, which is a key driver of ADC efficacy. For comparative context, S-methyl-DM1, a metabolite of the related DM1 payload, demonstrates an IC50 of 0.003 to 0.01 nM against a panel of human tumor cell lines, which is 3 to 10 times more potent than the parent maytansine molecule [1]. Similarly, DM4SMe, a related metabolite, is reported to be 20 to 50 times more active than DM1SMe, with IC50 values as low as 1 × 10⁻¹² M [2]. While specific IC50 data for Val-Cit-amide-Cbz-N(Me)-Maytansine is not available, it is a member of this same high-potency maytansinoid class, which collectively exerts its effect by disrupting microtubule function.

Ambient Shipping Stability

Data to verify

Stable at room temp. for days vs. −20°C required for many maytansinoid conjugates

Ambient tolerance may reduce logistics cost and freeze-thaw degradation risk

Vendor-reported specification; performance may vary with packaging and environment

Evidence Dimension	In vitro Cytotoxicity (IC50)
Target Compound Data	Potency inferred from class; specific data not available.
Comparator Or Baseline	S-methyl-DM1: IC50 = 0.003 - 0.01 nM; DM4SMe: IC50 = ~1 × 10⁻¹² M
Quantified Difference	Class potency is 3 to 50-fold greater than maytansine depending on specific analog.
Conditions	Human tumor cell lines (specific lines not identified for target compound)

Why This Matters

Ensuring the selected linker-payload intermediate contains a payload with picomolar potency is essential for achieving the high anti-tumor activity expected from modern ADC candidates.

• [1] TargetMol. (n.d.). DM1-SMe. Cat. No.: T21408. View Source
• [2] 西安瑞禧生物科技有限公司. (2023). Mal-PEG1-Val-Cit-PAB-PNP CAS2249935-92-8 分享. 资料专栏. View Source

In Vivo Formulation Solubility for Direct Dosing

The metabolic fate of maytansinoid payloads is a critical determinant of both efficacy and safety. The 'Cbz-N(Me)' modification on the maytansine core of Val-Cit-amide-Cbz-N(Me)-Maytansine distinguishes it from simpler maytansinoid payloads like DM1 or DM4. While no direct metabolic study for this specific compound was identified, research on related maytansinoid catabolites shows that metabolism is restricted to the linker arm, with the macrocyclic core remaining intact [1]. Furthermore, the specific catabolite formed can significantly impact drug-drug interaction (DDI) potential. For instance, ADCs with noncleavable thioether-linked DM1 are predicted to have no DDI potential with major human P450 enzymes, a finding that may not be generalizable to other linker-payload combinations [2]. The distinct structural modifications of Cbz-N(Me)-Maytansine suggest its catabolite profile and subsequent DDI risk could differ from those of DM1 or DM4, making it a unique tool for investigating linker-payload metabolism.

In Vivo Formulation Solubility

Data to verify

≥2.5 mg/mL in 3 vehicle systems (clear solutions)

Pre-validated multi-vehicle solubility supports direct transition to animal dosing studies

Protocols from PeptideDB; saturation solubility may vary by batch

Evidence Dimension	Metabolic Stability & DDI Potential
Target Compound Data	Structure implies distinct catabolite profile; data not available.
Comparator Or Baseline	Noncleavable thioether-linked DM1 (e.g., Lys-MCC-DM1) has no predicted DDI with major P450s.
Quantified Difference	Inferred difference based on linker type and payload modification.
Conditions	In vitro hepatic microsome assays for DDI; in vivo mouse models for catabolite identification.

Why This Matters

For translational research, understanding and potentially modulating payload metabolism and DDI risk is a key advantage in selecting a linker-payload intermediate.

• [1] Erickson, H. K., Wilhelm, S. D., Widdison, W. C., Leece, B., Sun, X., Kovtun, Y., Singh, R., & Chari, R. V. J. (2008). Evaluation of the cytotoxic potencies of the major maytansinoid metabolites of antibody maytansinoid conjugates detected in vitro and in preclinical mouse models. Cancer Research, 68(9_Supplement), 2150. View Source
• [2] Davis, J. A., et al. (2012). In Vitro Characterization of the Drug-Drug Interaction Potential of Catabolites of Antibody-Maytansinoid Conjugates. Drug Metabolism and Disposition, 40(10), 1927-1934. View Source

Protease-Cleavable vs. Disulfide-Linked Linker Selectivity

Novel maytansinoid derivatives bearing peptide linkers have been specifically designed to improve upon the biophysical properties of earlier constructs like SMCC-DM1. Patent literature (WO2022010797A2) describes maytansinoid drug linker derivatives that show increased solubility with decreased aggregation rate compared to SMCC-DM1 [1]. While this patent covers a broad class of compounds, it underscores the design intent behind new maytansinoid linker-payloads, which is to overcome the limitations of first-generation constructs. As a more advanced derivative, Val-Cit-amide-Cbz-N(Me)-Maytansine is part of this evolution and may similarly offer improved handling and formulation characteristics.

Linker Cleavage Selectivity

Class-level inference

Val-Cit (cathepsin B) vs. disulfide (glutathione) / thioether (non-cleavable)

Supports payload-release selectivity review in tumor-cell models

Class-level Val-Cit linker evidence; direct head-to-head payload IC50 comparison not reported

Evidence Dimension	Solubility and Aggregation Rate
Target Compound Data	Inferred to be improved based on patent disclosure for related novel maytansinoids; specific data not available.
Comparator Or Baseline	SMCC-DM1 (a first-generation maytansinoid linker-payload)
Quantified Difference	Qualitative improvement reported for class; no quantitative data for this specific compound.
Conditions	In vitro solubility and aggregation assays

Why This Matters

Improved solubility and reduced aggregation can simplify conjugation chemistry, improve ADC homogeneity, and enhance the overall developability profile of a candidate therapeutic.

• [1] WO2022010797A2. (2021). Novel Maytansinoids as ADC Payloads and Their Use for the Treatment of Cancer. View Source

Val-Cit-amide-Cbz-N(Me)-Maytansine Application Scenarios

ADC Development: Defined DAR & High Payload Purity

The primary use case is the conjugation of Val-Cit-amide-Cbz-N(Me)-Maytansine to anti-c-Met antibodies or bispecific binders. This creates a targeted cytotoxic agent for validating c-Met as a therapeutic target in cancer. The Val-Cit linker ensures payload release is contingent upon cellular internalization and lysosomal trafficking, a key mechanism for selective tumor cell killing [1]. This compound serves as a direct building block for generating ADCs for use in cell-based cytotoxicity assays and xenograft tumor models to assess efficacy against c-Met-expressing cancers .

Multi-Site Studies with Ambient-Temperature Shipping

This compound is an essential tool for head-to-head studies comparing cleavable (Val-Cit) and non-cleavable (e.g., SMCC) linker technologies when delivering a maytansinoid payload. Researchers can use this precise intermediate to synthesize matched ADCs that differ only in linker composition. Such studies are critical for dissecting how linker choice affects key parameters like in vivo stability, catabolite formation, bystander killing, and overall therapeutic index [2].

Rapid In Vivo PoC with Validated Formulation Protocols

The unique Cbz-N(Me) modification on the maytansine core provides a chemical handle to study the metabolism of this specific class of payloads. Researchers can use ADCs built with this intermediate to identify and quantify the specific catabolites formed in vitro and in vivo. This application is vital for understanding the relationship between payload structure, catabolite activity, and potential drug-drug interactions, as previously investigated for other maytansinoid conjugates [3].

ADC Programs with Protease-Selective Payload Release & Bystander Killing

Given that the compound is described as a molecule that can be combined with bispecific antigen-binding molecules targeting c-Met , it is specifically suited for constructing novel bispecific ADC formats. This application area explores dual-targeting strategies to enhance tumor selectivity and overcome resistance mechanisms, leveraging the potent maytansinoid payload delivered via the enzyme-cleavable linker.

Application

Selection Property

Validation Focus

ADC DAR consistency studies

High-purity drug-linker intermediate

Purity-driven DAR homogeneity review

Multi-site ADC research logistics

Ambient-temperature stability profile

Shipping stability validation

Rapid in vivo model-response studies

Pre-validated multi-vehicle formulation protocols

Formulation-dependent exposure and dosing reproducibility

Solid tumor bystander-killing ADC research

Protease-cleavable Val-Cit linker design

Payload release selectivity and bystander-killing assay context

• [1] Ford, J. D., et al. (2025). Drug-linker constructs bearing unique dual-mechanism tubulin binding payloads tethered through cleavable and non-cleavable linkers. Tetrahedron, 171, 134350. View Source
• [2] Erickson, H. K., et al. (2012). The effect of different linkers on target cell catabolism and pharmacokinetics/pharmacodynamics of trastuzumab maytansinoid conjugates. Molecular Cancer Therapeutics, 11(5), 1133-1142. View Source
• [3] Davis, J. A., et al. (2012). In Vitro Characterization of the Drug-Drug Interaction Potential of Catabolites of Antibody-Maytansinoid Conjugates. Drug Metabolism and Disposition, 40(10), 1927-1934. View Source